Cas no 73339-33-0 (Pentanediamide, N,N'-bis(4-methylphenyl)-3-oxo-)

Pentanediamide, N,N'-bis(4-methylphenyl)-3-oxo- structure
73339-33-0 structure
Product Name:Pentanediamide, N,N'-bis(4-methylphenyl)-3-oxo-
CAS No:73339-33-0
MF:C19H20N2O3
MW:324.373704910278
CID:542636
PubChem ID:12654885
Update Time:2025-04-19

Pentanediamide, N,N'-bis(4-methylphenyl)-3-oxo- Chemical and Physical Properties

Names and Identifiers

    • Pentanediamide, N,N'-bis(4-methylphenyl)-3-oxo-
    • N,N'-bis(4-methylphenyl)-3-oxopentanediamide
    • DTXSID00505848
    • N~1~,N~5~-Bis(4-methylphenyl)-3-oxopentanediamide
    • 73339-33-0
    • Inchi: 1S/C19H20N2O3/c1-13-3-7-15(8-4-13)20-18(23)11-17(22)12-19(24)21-16-9-5-14(2)6-10-16/h3-10H,11-12H2,1-2H3,(H,20,23)(H,21,24)
    • InChI Key: MKINLPNYUMLSHE-UHFFFAOYSA-N
    • SMILES: O=C(CC(NC1C=CC(C)=CC=1)=O)CC(NC1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 324.14739250g/mol
  • Monoisotopic Mass: 324.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 75.3Ų
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